[(4R,9R,10R,11S,13R)-11-(4-Bromobenzoyl)oxy-10-hydroxy-5,5,9-trimethyl-13-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]methyl 4-bromobenzoate
[(4R,9R,10R,11S,13R)-11-(4-Bromobenzoyl)oxy-10-hydroxy-5,5,9-trimethyl-13-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]methyl 4-bromobenzoate
Brand Name:
Vulcanchem
CAS No.:
134513-14-7
VCID:
VC0156389
InChI:
InChI=1S/C34H38Br2O5/c1-30(2)14-4-15-31(3)26(30)13-16-33-18-17-32(20-33,21-40-28(37)22-5-9-24(35)10-6-22)19-27(34(31,33)39)41-29(38)23-7-11-25(36)12-8-23/h5-12,17-18,26-27,39H,4,13-16,19-21H2,1-3H3/t26-,27+,31-,32+,33?,34-/m1/s1
SMILES:
CC1(CCCC2(C1CCC34C2(C(CC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)OC(=O)C6=CC=C(C=C6)Br)O)C)C
Molecular Formula:
C34H38Br2O5
Molecular Weight:
686.5 g/mol
[(4R,9R,10R,11S,13R)-11-(4-Bromobenzoyl)oxy-10-hydroxy-5,5,9-trimethyl-13-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]methyl 4-bromobenzoate
CAS No.: 134513-14-7
Main Products
VCID: VC0156389
Molecular Formula: C34H38Br2O5
Molecular Weight: 686.5 g/mol
![[(4R,9R,10R,11S,13R)-11-(4-Bromobenzoyl)oxy-10-hydroxy-5,5,9-trimethyl-13-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]methyl 4-bromobenzoate - 134513-14-7](/images/no_structure.jpg)
| CAS No. | 134513-14-7 |
|---|---|
| Product Name | [(4R,9R,10R,11S,13R)-11-(4-Bromobenzoyl)oxy-10-hydroxy-5,5,9-trimethyl-13-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]methyl 4-bromobenzoate |
| Molecular Formula | C34H38Br2O5 |
| Molecular Weight | 686.5 g/mol |
| IUPAC Name | [(4R,9R,10R,11S,13R)-11-(4-bromobenzoyl)oxy-10-hydroxy-5,5,9-trimethyl-13-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]methyl 4-bromobenzoate |
| Standard InChI | InChI=1S/C34H38Br2O5/c1-30(2)14-4-15-31(3)26(30)13-16-33-18-17-32(20-33,21-40-28(37)22-5-9-24(35)10-6-22)19-27(34(31,33)39)41-29(38)23-7-11-25(36)12-8-23/h5-12,17-18,26-27,39H,4,13-16,19-21H2,1-3H3/t26-,27+,31-,32+,33?,34-/m1/s1 |
| Standard InChIKey | CMGSODBTNJKFBB-JEKDLXOTSA-N |
| Isomeric SMILES | C[C@@]12CCCC([C@H]1CCC34[C@]2([C@H](C[C@](C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)OC(=O)C6=CC=C(C=C6)Br)O)(C)C |
| SMILES | CC1(CCCC2(C1CCC34C2(C(CC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)OC(=O)C6=CC=C(C=C6)Br)O)C)C |
| Canonical SMILES | CC1(CCCC2(C1CCC34C2(C(CC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)OC(=O)C6=CC=C(C=C6)Br)O)C)C |
| Synonyms | 7 beta,17-bis(4-bromobenzoyloxy)-9 beta-hydroxy-ent-beyerene 7,17-BBHB 7,17-bis(4-bromobenzoyloxy)-9-hydroxybeyerene |
| PubChem Compound | 195765 |
| Last Modified | Nov 11 2021 |
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